Cas no 560086-32-0 (Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[3-(bromomethyl)-)

• Product Name: Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[3-(bromomethyl)-
• CAS No: 560086-32-0
• MF: C₂₀H₂₄Br₂O₂
• MW: 456.211364746094
• CID: 350101
• PubChem ID: 70035924
• Update Time: 2025-04-19

Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[3-(bromomethyl)-
• 1-(bromomethyl)-3-[6-[3-(bromomethyl)phenoxy]hexoxy]benzene
• SCHEMBL7254138
• 1,1'-[Hexane-1,6-diylbis(oxy)]bis[3-(bromomethyl)benzene]
• DTXSID70741635
• 560086-32-0

• Inchi： 1S/C20H24Br2O2/c21-15-17-7-5-9-19(13-17)23-11-3-1-2-4-12-24-20-10-6-8-18(14-20)16-22/h5-10,13-14H,1-4,11-12,15-16H2
• InChI Key： FKROWJYTZUXVIU-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)OCCCCCCOC1C=CC=C(CBr)C=1

Computed Properties

• Exact Mass: 454.01432
• Monoisotopic Mass: 454.01431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46